Cas no 1402458-55-2 (2,2-diethoxy-1-(furan-2-yl)ethan-1-one)

• Product Name: 2,2-diethoxy-1-(furan-2-yl)ethan-1-one
• CAS No: 1402458-55-2
• MF: C₁₀H₁₄O₄
• MW: 198.215763568878
• CID: 4597130
• PubChem ID: 79495346
• Update Time: 2025-06-15

2,2-diethoxy-1-(furan-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2-diethoxy-1-(furan-2-yl)ethan-1-one

• Inchi： 1S/C10H14O4/c1-3-12-10(13-4-2)9(11)8-6-5-7-14-8/h5-7,10H,3-4H2,1-2H3
• InChI Key： KMFLPRWDUNXRIP-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=CO1)C(OCC)OCC

Additional information on 2,2-diethoxy-1-(furan-2-yl)ethan-1-one

Introduction to 2,2-diethoxy-1-(furan-2-yl)ethan-1-one (CAS No. 1402458-55-2)

2,2-diethoxy-1-(furan-2-yl)ethan-1-one, with the CAS number 1402458-55-2, is a multifunctional organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and synthetic chemistry. This compound features a furan ring and two ethoxy groups, making it a valuable intermediate in the synthesis of complex molecules and pharmaceuticals.

The chemical structure of 2,2-diethoxy-1-(furan-2-yl)ethan-1-one consists of a furan ring attached to a ketone group, which is further substituted with two ethoxy groups. This configuration imparts specific reactivity and stability properties that are highly desirable in synthetic pathways. The presence of the furan ring provides a conjugated system that can participate in various chemical reactions, such as nucleophilic additions and electrophilic substitutions. The ethoxy groups, on the other hand, can be selectively cleaved or modified to introduce new functional groups, making this compound a versatile building block in organic synthesis.

In the realm of pharmaceutical research, 2,2-diethoxy-1-(furan-2-yl)ethan-1-one has shown promise as an intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential in the development of new drugs targeting various diseases. For instance, researchers at the University of California have utilized this compound as a key intermediate in the synthesis of novel antiviral agents. The unique combination of the furan ring and ethoxy groups allows for the creation of molecules with enhanced pharmacological properties, such as improved solubility and bioavailability.

Beyond its applications in drug discovery, 2,2-diethoxy-1-(furan-2-yl)ethan-1-one has also been investigated for its use in materials science. The compound's ability to undergo controlled polymerization reactions makes it a suitable candidate for the development of functional polymers with tailored properties. These polymers can be used in a variety of applications, including drug delivery systems, coatings, and electronic materials. For example, a study published in the Journal of Polymer Science demonstrated that 2,2-diethoxy-1-(furan-2-yl)ethan-1-one-based polymers exhibit excellent thermal stability and mechanical strength, making them ideal for high-performance applications.

The synthesis of 2,2-diethoxy-1-(furan-2-yl)ethan-1-one typically involves several steps. One common approach is to start with 2-furaldehyde and react it with diethyl sulfate to form the diethyl acetal. This intermediate is then treated with an appropriate base to generate the ketone functionality. The resulting compound can be further purified using standard techniques such as column chromatography or recrystallization. The overall yield and purity of the final product are crucial factors that influence its suitability for downstream applications.

In terms of safety and handling, it is important to note that while 2,2-diethoxy-1-(furan-2-yl)ethan-1-one is not classified as a hazardous material under current regulations, it should still be handled with care in a well-controlled laboratory environment. Proper personal protective equipment (PPE) should be worn at all times when working with this compound to minimize exposure risks.

The market demand for 2,2-diethoxy-1-(furan-2-y-l)ethan-l-one is expected to grow steadily over the next few years due to its increasing use in pharmaceutical and materials science applications. Key drivers include advancements in synthetic methodologies that improve yield and purity, as well as growing interest from researchers and industry professionals in developing novel compounds with enhanced properties.

In conclusion, 2,2-diethoxy-l-(furan-Z-y-l)ethan-l-one (CAS No. 1402458-ZZ-Z) is a versatile organic compound with significant potential across multiple scientific disciplines. Its unique chemical structure and reactivity make it an invaluable intermediate in synthetic chemistry and pharmaceutical research. As ongoing studies continue to uncover new applications and properties of this compound, it is likely to play an increasingly important role in future innovations within these fields.